Cas no 1844855-50-0 (2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-)

• Product Name: 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-
• CAS No: 1844855-50-0
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5246472
• Update Time: 2025-08-05

2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-
• [N(E)]-2-Methyl-N-(2-pyridinylmethylene)-2-propanesulfinamide (ACI)

• Inchi： 1S/C10H14N2OS/c1-10(2,3)14(13)12-8-9-6-4-5-7-11-9/h4-8H,1-3H3/b12-8+
• InChI Key： AIPSJOUYSQXOGI-XYOKQWHBSA-N
• SMILES： C(/C1N=CC=CC=1)=N\S(=O)C(C)(C)C

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 359.6±34.0 °C(Predicted)
• pka: -0.65±0.19(Predicted)

Additional information on 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-

Compound CAS No 1844855-50-0: 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-

The compound with CAS number 1844855-50-0, known as 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfinamide group with a pyridine ring and a methyl substituent. Its properties make it an important molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role in the synthesis of novel polymers and its ability to act as a catalyst in certain organic reactions. The sulfinamide group in the molecule is particularly interesting due to its ability to participate in hydrogen bonding, which can significantly influence the physical and chemical properties of the compound.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One of the most efficient routes involves the reaction of 2-propanesulfinyl chloride with an appropriate amine derivative under controlled conditions. This method ensures high yields and excellent purity of the final product.

The structure of 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]- is further enhanced by the presence of a pyridine ring, which introduces aromaticity and electron-withdrawing effects into the molecule. These characteristics make it highly versatile in various chemical transformations. For example, the pyridine ring can act as a coordinating group in metal-catalyzed reactions or serve as a platform for further functionalization.

One of the most promising applications of this compound is in drug discovery. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. Additionally, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for further pharmacological investigation.

In conclusion, CAS No 1844855-50-0, or 2-Propanesulfinamide, 2-methyl-N-(2-pyridinylmethylene)-, [N(E)]-, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both research and industry. As ongoing studies continue to uncover new uses for this compound, its significance in the chemical community is expected to grow further.